4-(difluoromethyl)-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-(difluoromethyl)-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C15H18F2N6S/c1-10-18-4-3-12(19-10)22-5-7-23(8-6-22)13-9-11(14(16)17)20-15(21-13)24-2/h3-4,9,14H,5-8H2,1-2H3
• InChI Key: KQEWLEFCBMRUIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)N2CCN(CC2)C3=NC(=NC(=C3)C(F)F)SC
• Molecular Formula: C15H18F2N6S
• Molecular Weight: 352.4 g/mol
• CAS No.: 2640944-75-6

Description

The compound 4-(difluoromethyl)-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is a pyrimidine derivative featuring three key substituents:

• A difluoromethyl group at position 4, enhancing metabolic stability and lipophilicity.
• A piperazine ring at position 6, linked to a 2-methylpyrimidin-4-yl group, enabling conformational flexibility and hydrogen-bonding interactions.

This structural complexity positions it as a candidate for drug development, particularly in targeting enzymes or receptors requiring heterocyclic recognition motifs.

Biological Activity

The compound 4-(difluoromethyl)-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine has gained attention in medicinal chemistry due to its unique structural features and potential biological activities. This article reviews recent research findings, including its synthesis, biological mechanisms, and therapeutic applications.

Chemical Structure and Properties

This compound features a pyrimidine core with various substituents that enhance its biological activity. The difluoromethyl group and the methylsulfanyl moiety contribute to its lipophilicity and potential enzyme interactions. The molecular formula is $C_{16}H_{20}F_2N_6S$ with a molecular weight of approximately 334.37 g/mol.

Antimicrobial Activity

Research indicates that compounds similar to this pyrimidine derivative exhibit significant antimicrobial properties. For instance, studies have shown that pyrimidine derivatives can inhibit the growth of various bacterial strains, suggesting that this compound may also possess similar properties. In vitro assays have demonstrated effective inhibition against pathogens such as Staphylococcus aureus and Escherichia coli .

Enzyme Inhibition

The compound is being investigated for its potential as an enzyme inhibitor. Specifically, it may interact with kinases involved in cell signaling pathways, which are crucial for cancer progression and other diseases. For example, related studies have identified inhibitors of plasmodial kinases (PfGSK3 and PfPK6) that block multiple stages of the malaria life cycle . The structure-activity relationship (SAR) studies suggest that modifications on the piperazine ring enhance binding affinity to these targets.

Compound	Target Kinase	IC50 (nM)
Purfalcamine	PfCDPK1	17
Compound X	PfPK6	181
Compound Y	PfGSK3	698

Antitumor Activity

Preliminary studies indicate that this compound may exhibit antitumor activity by inhibiting cyclin-dependent kinases (CDKs). CDK2 and CDK9 are pivotal in regulating cell cycle progression and transcription, respectively. Compounds structurally related to our target have shown IC50 values in the low nanomolar range against these kinases, suggesting a potential for therapeutic application in cancer treatment .

The biological activity of 4-(difluoromethyl)-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine likely involves multiple mechanisms:

• Enzyme Inhibition : The difluoromethyl group enhances binding to target enzymes, potentially leading to competitive inhibition.
• Receptor Binding : The compound may interact with specific receptors involved in signal transduction pathways.
• Antimicrobial Mechanisms : It could disrupt bacterial cell wall synthesis or interfere with metabolic pathways.

Case Studies

Recent case studies have highlighted the efficacy of pyrimidine derivatives in treating resistant strains of pathogens and cancer cells. One notable study reported a series of derivatives that demonstrated significant inhibitory effects on PfGSK3 and PfPK6, with some compounds achieving over 70% inhibition at low concentrations .

Comparison with Similar Compounds

Research Findings and Data

Table 1: Structural and Functional Comparison

Compound	Core	Substituents (Positions)	Unique Advantage	Limitation
Main Compound	Pyrimidine	4-difluoromethyl, 6-piperazine-pyrimidine, 2-SCH3	Enhanced metabolic stability	Synthetic complexity
CAS 339017-81-1	Pyrimidine	4,6-Cl; 2,6′-SCH3	Dual chloro for reactivity	Poor solubility
CAS 1006441-37-7	Pyrimidine	4-CF2H; 6-pyrazole; 2-SO2Et	Sulfonyl for target binding	Reduced permeability